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Compound of Interest

Compound Name: AV-412 free base

Cat. No.: B1245388 Get Quote

Technical Support Center: AV-412 Free Base
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility issues and solutions for AV-412 free base.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AV-412 free base?

A1: The recommended solvent for preparing a stock solution of AV-412 free base is dimethyl

sulfoxide (DMSO). It has a reported solubility of at least 50 mg/mL in DMSO, which is

equivalent to 98.62 mM.[1][2] To achieve complete dissolution, ultrasonication may be required.

[1] It is also important to use anhydrous DMSO, as its hygroscopic nature can negatively

impact the solubility of the compound.[1]

Q2: How should I store AV-412 free base powder and its stock solutions?

A2: Proper storage is crucial to maintain the stability and activity of AV-412.

Powder: Store at -20°C for up to 3 years or at 4°C for up to 2 years.

In solvent (DMSO): For long-term storage, aliquoting the stock solution and storing at -80°C

is recommended for up to 2 years. For shorter-term storage, -20°C is suitable for up to 1

year.[1] To avoid degradation from repeated freeze-thaw cycles, it is advisable to prepare

single-use aliquots.
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Q3: My AV-412 precipitates when I dilute my DMSO stock solution in aqueous media (e.g., cell

culture medium, PBS). What can I do?

A3: Precipitation upon dilution into aqueous solutions is a common issue with poorly water-

soluble compounds like AV-412. Here are some strategies to address this:

Final DMSO Concentration: Ensure the final concentration of DMSO in your experimental

setup is kept low, typically below 0.5%, to minimize cytotoxicity.

Stepwise Dilution: Perform serial dilutions of your DMSO stock in the aqueous medium

rather than a single large dilution step. This gradual change in solvent polarity can help

maintain solubility.

Use of Co-solvents: For in vivo studies, a common formulation includes co-solvents to

improve solubility. A reported formulation for AV-412 is 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline.[3] This or similar formulations using polyethylene glycol (PEG)

and a surfactant like Tween-80 can be adapted for in vitro experiments where higher solvent

concentrations are tolerable.

Sonication: Briefly sonicating the final diluted solution can help to redissolve small

precipitates.

Q4: What are the primary cellular targets of AV-412?

A4: AV-412 is a potent dual inhibitor of the Epidermal Growth Factor Receptor (EGFR) and

ErbB2 (also known as HER2) tyrosine kinases.[1][4] It also shows activity against mutant forms

of EGFR, such as EGFRL858R, EGFRT790M, and the double mutant EGFRL858R/T790M,

which is known to confer resistance to first-generation EGFR inhibitors like gefitinib and

erlotinib.[1][4]
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Issue Possible Cause Recommended Solution

AV-412 free base powder is

difficult to dissolve in DMSO.

Insufficient solvent volume or

energy.

Ensure you are using a

sufficient volume of anhydrous

DMSO to achieve a

concentration at or below 50

mg/mL. Use an ultrasonic bath

to aid dissolution.[1][2] Gentle

warming to 37°C can also be

beneficial.[2]

Cloudiness or precipitate forms

immediately upon dilution in

cell culture medium.

Rapid change in solvent

polarity and low aqueous

solubility.

Decrease the concentration of

your final working solution.

Prepare an intermediate

dilution in a mix of DMSO and

medium before the final

dilution. Consider using a small

amount of a non-ionic

surfactant like Tween-80 (final

concentration ≤ 0.1%) in your

medium if your cell line can

tolerate it.

Inconsistent experimental

results.

Compound precipitation over

time in the incubator.

Visually inspect your culture

plates for any precipitate

before and after the

experiment. If precipitation is

suspected, consider reducing

the incubation time or the

concentration of AV-412. The

use of solid dispersion

techniques during formulation

can also enhance stability in

solution.[5][6]

Cell toxicity observed even at

low concentrations of AV-412.

High final DMSO

concentration.

Calculate the final percentage

of DMSO in your culture

medium. Ensure it is at a level

that is well-tolerated by your
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specific cell line (typically ≤

0.5%). Run a vehicle control

(medium with the same final

DMSO concentration) to

assess solvent toxicity.

Quantitative Data Summary
Table 1: Solubility of AV-412 Free Base

Solvent Concentration Notes Reference

DMSO
≥ 50 mg/mL (98.62

mM)

Ultrasonic assistance

may be needed.

Hygroscopic nature of

DMSO can affect

solubility.

[1][2]

Table 2: In Vitro Inhibitory Activity of AV-412

Target IC₅₀ (nM)

EGFR 0.75

EGFRL858R 0.5

EGFRT790M 0.79

EGFRL858R/T790M 2.3

ErbB2 19

EGFR Autophosphorylation 43

ErbB2 Autophosphorylation 282

EGF-dependent Cell Proliferation 100

Data compiled from MedChemExpress and

Suzuki T, et al. (2007).[1][4]
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Experimental Protocols
Protocol: Preparation of AV-412 Working Solutions for Cell-Based Assays

Stock Solution Preparation (10 mM):

Weigh out the required amount of AV-412 free base powder (Molecular Weight: 507.00

g/mol ) in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration (e.g.,

for 1 mg of AV-412, add 197.2 µL of DMSO).

Vortex thoroughly and sonicate in a water bath for 10-15 minutes until the solution is clear.

Intermediate Dilution (Optional but Recommended):

Prepare a 1 mM intermediate solution by diluting the 10 mM stock solution 1:10 in

complete cell culture medium. Pipette up and down gently to mix.

Final Working Solution Preparation:

Further dilute the intermediate solution (or the stock solution if not preparing an

intermediate) into pre-warmed complete cell culture medium to achieve the desired final

concentrations for your experiment.

Ensure the final DMSO concentration does not exceed the tolerance level of your cell line

(typically < 0.5%).

For example, to prepare a 1 µM working solution, add 1 µL of the 1 mM intermediate

solution to 999 µL of cell culture medium.

Mix gently by inversion or swirling before adding to the cells.
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Caption: AV-412 inhibits EGFR/ErbB2 autophosphorylation, blocking downstream signaling.
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Caption: General workflow for in vitro experiments using AV-412.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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